Cas no 60280-45-7 ((S)-2-(tert-Butoxycarbonyl)-4-(methylsulfonyl)butanoic Acid)

• Product Name: (S)-2-(tert-Butoxycarbonyl)-4-(methylsulfonyl)butanoic Acid
• CAS No: 60280-45-7
• MF: C₁₀H₁₉NO₆S
• MW: 281.325962305069
• MDL: MFCD00065587
• CID: 502552
• PubChem ID: 7017894
• Update Time: 2025-09-18

(S)-2-(tert-Butoxycarbonyl)-4-(methylsulfonyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-4-(methylsulfonyl)butanoic acid
• Boc-Met(O2)-OH
• (2R)-2-[(tert-Butoxycarbonyl)amino]-4-(methylsulfonyl)butanoic acid
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfonylbutanoic acid
• (S)-2-[(tert-Butoxycarbonyl)amino]-4-methylsulfonylbutanoic acid
• Boc-L-Met(O2)-OH
• Boc-Met(O?)-OH
• N-Alpha-T-Butoxycarbonyl-L-Methionine Sulfone
• (S)-2-tert-butoxycarbonylamino-4-methanesulfonylbutyric acid
• AmbotzBAA1309
• Boc-L-methionine sulfone
• N-Boc-(S)-methionine sulfone
• N-Boc-L-methionine sulfone
• N-Boc-methionine-sulfone
• { "\"0\"": "Boc-L-Methionine sulfone" }
• { "\"1\"": " Boc-Met(O2)-OH" }
• AKOS016014148
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-4-METHANESULFONYLBUTANOIC ACID
• EN300-383914
• Boc-Met(O2)-OH, >=96.0% (TLC)
• N-alpha-t-Butyloxycarbonyl-L-methionine sulfone
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutanoic acid
• F10959
• DTXSID50426913
• MFCD00065587
• (2S)-2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-(methylsulfonyl)butanoic acid
• AS-46932
• SCHEMBL1143768
• 60280-45-7
• CS-0187742
• (S)-2-(tert-butoxycarbonylamino)-4-(methylsulfonyl)butanoic acid
• (S)-2-tert-Butoxycarbonylamino-4-methanesulfonyl-butyric acid
• (S)-2-(tert-Butoxycarbonyl)-4-(methylsulfonyl)butanoic Acid

• MDL： MFCD00065587
• Inchi： 1S/C10H19NO6S/c1-10(2,3)17-9(14)11-7(8(12)13)5-6-18(4,15)16/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： CPGDRHNBSOQFMF-ZETCQYMHSA-N
• SMILES： S(C)(CC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 281.09300
• Monoisotopic Mass: 281.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.267
• PSA: 118.15000
• LogP: 1.87070
• Specific Rotation: -13.5 º (c=1% in DMF)

(S)-2-(tert-Butoxycarbonyl)-4-(methylsulfonyl)butanoic Acid Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives